Cas no 54996-37-1 (2-(p-hydroxybenzoyl)benzoicacid)

2-(p-hydroxybenzoyl)benzoicacid structure
54996-37-1 structure
Product Name:2-(p-hydroxybenzoyl)benzoicacid
CAS No:54996-37-1
MF:C14H10O4
MW:242.226804256439
CID:943186
Update Time:2024-06-13

2-(p-hydroxybenzoyl)benzoicacid Chemical and Physical Properties

Names and Identifiers

    • 2-(p-hydroxybenzoyl)benzoicacid
    • 5-benzoylsalicylic acid
    • 5-Benzoyl-2-hydroxybenzoic acid
    • Benzoic acid, 5-benzoyl-2-hydroxy-
    • Inchi: 1S/C14H10O4/c15-12-7-6-10(8-11(12)14(17)18)13(16)9-4-2-1-3-5-9/h1-8,15H,(H,17,18)
    • InChI Key: JOKBLKCZHGIRNO-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC(C(=O)C2=CC=CC=C2)=CC=C1O

Computed Properties

  • Exact Mass: 242.057909
  • Monoisotopic Mass: 242.057909
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 74.6
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